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FAQs: Deuruxolitinib and Live Vaccine Interactions

e FAQ 1: What is the specific risk of taking live vaccines with deuruxolitinib? Deuruxolitinib is a
Janus kinase (JAK) inhibitor that suppresses the immune system. Administering a live vaccine during
this time poses a significant risk of triggering the actual infection the vaccine is meant to prevent. This
is because the weakened pathogen in the live vaccine may replicate unchecked in an

immunocompromised host [1] [2].

e FAQ 2: Which vaccines are considered live and should be avoided? You should avoid all live
vaccines. The table below lists examples of live vaccines that are explicitly mentioned in the

prescribing information as being incompatible with deuruxolitinib therapy [3] [2].

Vaccine
Examples
Type
Viral Influenza (nasal spray), Measles, Mumps, Rubella (MMR), Varicella (chickenpox), Zoster

(shingles), Yellow Fever, Smallpox/Monkeypox, Adenovirus (types 4 & 7)

Bacterial Bacillus Calmette-Guérin (BCG for TB), Typhoid (oral), Cholera (live)
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e FAQ 3: What are the clinical protocols for vaccination in patients on deuruxolitinib? The
recommended protocol involves a structured approach before, during, and after treatment [1] [4] [2]:

o Prior to Initiation: Complete all necessary immunizations, including the herpes zoster
vaccination, according to current immunization guidelines before starting deuruxolitinib.

o During Treatment: Avoid the use of live vaccines during or immediately prior to
deuruxolitinib treatment.

o Household Contact: Patients should avoid contact with household members who have
recently received live vaccines, as there is a chance the virus could be transmitted [3].

Experimental & Clinical Management Workflow

The following diagram outlines the key decision points and clinical protocols for managing live vaccine

administration in the context of deuruxolitinib therapy, based on the prescribing information.
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Click to download full resolution via product page

Detailed Pretreatment Screening Protocol

Before a patient begins deuruxolitinib therapy, a comprehensive pretreatment screening must be performed.

This protocol is critical for mitigating risks associated with immunosuppression.
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¢ 1. Immunization Review and Administration

o Objective: To ensure the patient is optimally protected against vaccine-preventable diseases
before immunosuppression begins.

o Procedure: a. Obtain a complete vaccination history. b. Consult the latest CDC/ACIP or
relevant national immunization guidelines. c. Administer any indicated live vaccines (e.g.,
MMR, Zoster) at least 4 weeks prior to the first dose of deuruxolitinib, if the patient is eligible.
d. Administer any indicated inactivated or non-live vaccines (e.g., flu shot, COVID-19,
pneumococcal).

o Citation: This is a standard requirement outlined in the prescribing information [1] [4] [2].

e 2. Screening for Infections

o Objective: To identify and manage latent or active infections that could be exacerbated by JAK
inhibition.

o Procedure: a. Tuberculosis (TB): Perform a test for latent TB (e.g., IGRA or TST). If positive,
initiate preventive antimycobacterial therapy prior to deuruxolitinib use. Do not use in patients
with active TB [1] [2]. b. Viral Hepatitis: Screen for Hepatitis B (HBsAg, anti-HBc) and Hepatitis
C in accordance with clinical guidelines. Deuruxolitinib is not recommended in patients with
active hepatitis B or C [1] [4]. c. Complete Blood Count (CBC): Obtain a baseline CBC. Do
not initiate therapy in patients with an Absolute Lymphocyte Count (ALC) <500/mms3, Absolute
Neutrophil Count (ANC) <1000/mm?, or hemoglobin <8 g/dL [1] [2].

e 3. CYP2C9 Genotyping and Drug Interaction Check

o Objective: To prevent toxic plasma levels of deuruxolitinib due to metabolic issues.

o Procedure: a. Perform genetic testing to determine the patient's CYP2C9 genotype.
Deuruxolitinib is contraindicated in patients who are CYP2C9 poor metabolizers [1] [2]. b.
Evaluate the patient's medication list for concomitant use of moderate or strong CYP2C9
inhibitors (e.g., fluconazole). Concomitant use is contraindicated [1] [3] [2].

Summary of Key Contraindications

For a quick reference, the table below summarizes the absolute contraindications related to live vaccines and

metabolic factors.
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Contraindication . o
Specific Restriction

Clinical Rationale

Category
Live Vaccines Avoid during and immediately Risk of vaccine-induced infection in

prior to therapy. immunocompromised patients [1] [2].
CYP2C9 Poor Contraindicated (based on Leads to higher drug exposure, increasing
Metabolizers genotype). risk of serious adverse reactions [1] [2].

CYP2C9 Inhibitors Contraindicated with moderate or
strong inhibitors (e.g.,
fluconazole).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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